Cas no 1804722-63-1 (Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804722-63-1
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856802
• Update Time: 2025-06-25

Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H13F2N3O2/c1-17-8(16)3-6-7(14)2-5(4-13)15-9(6)10(11)12/h2,10H,3-4,13H2,1H3,(H2,14,15)
• InChI Key： JDFOIOIVATXMAX-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OC)=C(C=C(CN)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -0.5
• Topological Polar Surface Area: 91.2

Additional information on Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate

Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804722-63-1): An Overview

Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804722-63-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The molecular structure of Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate is composed of a pyridine ring substituted with an amino group at the 4-position, an aminomethyl group at the 6-position, and a difluoromethyl group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive feature for drug development.

The synthesis of Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate involves several steps, each carefully optimized to ensure high yield and purity. One common synthetic route starts with the preparation of a pyridine derivative containing the difluoromethyl group. This intermediate is then subjected to further functionalization to introduce the amino and aminomethyl groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, reducing both cost and environmental impact.

In terms of biological activity, Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate has shown promising results in preclinical studies. Research has demonstrated its potential as a modulator of various biological pathways, including those involved in neurotransmission and cell signaling. For instance, studies have shown that this compound can effectively inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, it has exhibited antiproliferative effects on cancer cells, suggesting its potential as an anticancer agent.

One of the key areas of research involving Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate is its role in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many therapeutic drugs. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in various diseases.

Recent clinical trials have also explored the safety and efficacy of Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate. Preliminary results indicate that it is well-tolerated by patients and shows promising therapeutic effects. However, further research is needed to fully understand its pharmacological profile and potential side effects. Ongoing studies are focusing on optimizing dosing regimens and identifying biomarkers that can predict patient response.

In conclusion, Methyl 4-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804722-63-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its properties and mechanisms of action will likely lead to new insights and advancements in the treatment of various diseases.